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Compound of Interest

Compound Name: 2-bromo-6-chloro-N-phenylaniline
CAS No.: 123790-84-1
Cat. No.: B3092900
Get Quote
. J

2-bromo-6-chloro-N-phenylaniline is a compound that demands careful handling due to its
specific chemical properties and associated hazards. A thorough understanding of these risks
is fundamental to appreciating the necessity of the stringent disposal protocols that follow.

The primary hazards associated with this compound are:

Acute Oral Toxicity: It is classified as harmful if swallowed (H302).[1]

o Skin and Eye Irritation: It is known to cause skin irritation (Category 2) and serious eye
irritation (Category 2).[2][3]

e Respiratory Irritation: Inhalation may lead to respiratory irritation.[2]

o Environmental Hazard: As a halogenated organic compound, it poses a potential risk to the
environment if not disposed of correctly. Halogenated organic wastes can be persistent,
bioaccumulative, and toxic.[4]

The presence of both bromine and chlorine atoms on the aromatic rings classifies this
compound as a halogenated organic waste. This is the most critical factor influencing its
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disposal pathway. Co-mingling halogenated and non-halogenated waste streams can
complicate and significantly increase the cost of disposal. Furthermore, specific treatment
technologies, such as incineration at particular temperatures, are often required to safely
destroy these compounds and prevent the formation of toxic byproducts like dioxins and

furans.

Data Presentation: Key Chemical and Safety Properties
Property Value Source
CAS Number 123790-84-1 [1][5]
Molecular Formula C12H9BrCIN [1][6]
Molecular Weight 282.56 g/mol [1][6]
GHS Hazard Statements H302: Harmful if swallowed [1]
H315: Causes skin irritation [2][3]

H319: Causes serious eye
N [2][3]
irritation
H335: May cause respiratory 7
irritation
Store in a dry, cool, and well-
Storage ventilated place. Keep [2][8]

container tightly closed.

Pre-Disposal Procedures: Safe Handling and
Segregation in the Laboratory

Proper disposal begins at the point of generation. Meticulous on-site management is crucial for
ensuring safety and facilitating compliant final disposal.

Personal Protective Equipment (PPE)

Before handling 2-bromo-6-chloro-N-phenylaniline in any form (pure compound, solutions, or
contaminated materials), the following PPE is mandatory:
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o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[2]

o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) to prevent skin
exposure.

» Protective Clothing: A laboratory coat is required. Ensure clothing provides adequate
protection against skin contact.

» Respiratory Protection: Work in a well-ventilated area, preferably within a certified chemical
fume hood, to avoid inhalation of dust or vapors.[2][3]

Experimental Protocol: Waste Segregation and
Containment

This protocol is a self-validating system; by adhering to these steps, you ensure the waste
stream is correctly characterized and safely contained from the moment of its creation.

1. Designate a Halogenated Waste Container:

o Obtain a dedicated, properly labeled hazardous waste container. This container must be
reserved exclusively for halogenated organic waste.[9]

e The container should be made of a material compatible with the chemical (e.g., high-density
polyethylene or glass) and have a secure, leak-proof screw cap.

2. Waste Collection:

e Solid Waste: Collect any solid 2-bromo-6-chloro-N-phenylaniline, along with contaminated
items (e.g., weighing papers, gloves, paper towels), and place them directly into the
designated halogenated solid waste container. Use non-sparking tools for transfer.

e Liquid Waste: Collect solutions containing 2-bromo-6-chloro-N-phenylaniline in a
designated halogenated liquid waste container.

e Crucial Segregation Step:Do NOT mix this waste with non-halogenated organic solvents
(e.g., acetone, ethanol, hexanes). This is a critical step for compliance with regulations from
agencies like the U.S. Environmental Protection Agency (EPA).[9]

3. Container Labeling:
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» Immediately label the waste container. The label must include:

e The words "Hazardous Waste"

e The full chemical name: "2-bromo-6-chloro-N-phenylaniline” and any other halogenated
components.

e The associated hazards (e.g., "Toxic," "Irritant”).

e The date accumulation started.

4. Temporary Storage:

o Keep the waste container securely closed when not in use.

» Store the container in a designated satellite accumulation area within the laboratory. This
area should be under the control of the operator, at or near the point of generation.

e Ensure secondary containment (e.g., a chemical-resistant tray or tub) is used to capture any
potential leaks.[9]

Spill Management Protocol
In the event of an accidental release, immediate and correct action is vital.
1. Evacuate and Secure:

o Alert personnel in the immediate area and restrict access.
« If the spill is large or involves a significant release of dust, evacuate the laboratory and
contact your institution's Environmental Health and Safety (EHS) office.

2. Don Appropriate PPE:
» Before cleaning, don the full PPE as described above.
3. Containment and Cleanup:

o For small solid spills, gently cover with an inert absorbent material (e.g., vermiculite, sand, or
commercial sorbent pads). Avoid raising dust.[7]

o Carefully sweep or scoop the material into a designated hazardous waste container. Use
non-sparking tools.

o For small liquid spills, absorb with an inert material and place it in the waste container.

e Do not use water to clean the area, as this can spread contamination.[8]

4. Decontamination:
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Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or
isopropanol), and place the cloth in the hazardous waste container.
Wash the area with soap and water.

(621

. Disposal:

Label the spill cleanup waste as "Hazardous Waste: Debris contaminated with 2-bromo-6-
chloro-N-phenylaniline” and manage it according to the procedures in this guide.

Step-by-Step Disposal Workflow

The final disposal of 2-bromo-6-chloro-N-phenylaniline must be handled by a licensed
professional waste disposal service.[10] Your role is to prepare the waste safely and correctly
for pickup.

1. Finalize Waste Container:

e Once the waste container is full (no more than 90% capacity to allow for expansion) or has
been in accumulation for the maximum time allowed by your institution (often 90-180 days),
seal it securely.[9]

o Ensure the label is complete, accurate, and legible.

2. Arrange for Pickup:

» Contact your institution's EHS department or the designated hazardous waste manager.
o Provide them with a complete inventory of the waste container's contents.

3. Documentation:

o Complete any required waste tracking forms or manifests provided by your EHS office or the
waste vendor. This is a legal requirement under the EPA's Resource Conservation and
Recovery Act (RCRA).

4. Handover:

o Transfer the waste to authorized personnel for transport to a licensed Treatment, Storage,
and Disposal Facility (TSDF).

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper management and
disposal of 2-bromo-6-chloro-N-phenylaniline waste.

Disposal Workflow for 2-bromo-6-chloro-N-phenylaniline
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Caption: Decision workflow for handling and disposing of 2-bromo-6-chloro-N-phenylaniline.

Authoritative Grounding & Regulatory Framework

The procedures detailed in this guide are grounded in regulations established by key
governmental bodies:

e Occupational Safety and Health Administration (OSHA): OSHA's standard for Occupational
Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450) mandates the
creation of a Chemical Hygiene Plan, which includes procedures for safe handling and waste
disposal.[11]

o Environmental Protection Agency (EPA): The EPA regulates hazardous waste from its point
of generation to its final disposal under the Resource Conservation and Recovery Act
(RCRA). Halogenated organic compounds are specifically listed and regulated under 40
CFR Part 268.[12][13]

By following this guide, you are not only protecting yourself and your colleagues but also
ensuring your institution remains in compliance with federal and local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Hazard Assessment: Understanding the "Why" Behind
the Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3092900/docs#hazard-assessment-understanding-
the-why-behind-the-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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